Cas no 22971-62-6 (5-Oxo-5-(thiophen-2-yl)pentanoic acid)

• Product Name: 5-Oxo-5-(thiophen-2-yl)pentanoic acid
• CAS No: 22971-62-6
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD00151848
• CID: 282975
• PubChem ID: 255155
• Update Time: 2025-04-19

5-Oxo-5-(thiophen-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-5-(thiophen-2-yl)pentanoic acid
• 2-Thiophenepentanoicacid, d-oxo-
• 5-oxo-5-thiophen-2-ylpentanoic acid
• 5-Oxo-5-(2-thienyl)valeric acid
• 5-oxo-5-thien-2-ylpentanoic acid
• Z234895521
• 4-(2-thienoyl)butyric acid
• NSC80412
• 5-(2-Thienoyl)butyric acid
• 4-(2-thenoyl)butyric acid
• 22971-62-6
• EN300-29448
• 5-oxo-5-(2-thienyl)pentanoic acid
• W12925
• MFCD00151848
• A816451
• 2-Thiophenepentanoic acid, delta-oxo-
• NSC-80412
• AKOS008101429
• STR04830
• NCGC00333494-01
• 5-Oxo-5-(thiophen-2-yl)pentanoicacid
• 5-(thien-2-yl)-5-oxopentanoic acid
• AB01329103-02
• A24242
• SCHEMBL5179130
• FT-0616563
• DTXSID50292130
• DB-046038

• MDL： MFCD00151848
• Inchi： 1S/C9H10O3S/c10-7(3-1-5-9(11)12)8-4-2-6-13-8/h2,4,6H,1,3,5H2,(H,11,12)
• InChI Key： GSQMRVFOHNXKOR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCC(=O)O)=O
• BRN： 141775

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 82.6A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.282
• Melting Point: 94-97°C
• Boiling Point: 407.8°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.561
• PSA: 82.61000
• LogP: 2.18570

5-Oxo-5-(thiophen-2-yl)pentanoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Safety Term：S26;S36
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38